Cas no 1811539-96-4 (4-(Azetidin-1-yl)-2-hydroxybenzaldehyde)

• Product Name: 4-(Azetidin-1-yl)-2-hydroxybenzaldehyde
• CAS No: 1811539-96-4
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 4618547
• PubChem ID: 126569759
• Update Time: 2024-11-08

4-(Azetidin-1-yl)-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• D73336
• SCHEMBL18493255
• AKOS037651110
• 4-(Azetidin-1-yl)-2-hydroxybenzaldehyde
• CS-15909
• EN300-1617420
• CS-0065166
• 1811539-96-4

• Inchi： 1S/C10H11NO2/c12-7-8-2-3-9(6-10(8)13)11-4-1-5-11/h2-3,6-7,13H,1,4-5H2
• InChI Key： FVWCUPRQFIAIRN-UHFFFAOYSA-N
• SMILES： OC1=C(C=O)C=CC(=C1)N1CCC1

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines